ethyl 4-[(5-methoxy-2,6-dinitro-3-pyridinyl)amino]benzoate

• IUPAC Name: ethyl 4-[(5-methoxy-2,6-dinitropyridin-3-yl)amino]benzoate
• InChI: InChI=1S/C15H14N4O7/c1-3-26-15(20)9-4-6-10(7-5-9)16-11-8-12(25-2)14(19(23)24)17-13(11)18(21)22/h4-8,16H,3H2,1-2H3
• InChI Key: FTBJVVMIWAYQOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=CC(=C(N=C2[N+](=O)[O-])[N+](=O)[O-])OC
• Molecular Formula: C15H14N4O7
• Molecular Weight: 362.29 g/mol

Description

Ethyl 4-[(5-methoxy-2,6-dinitro-3-pyridinyl)amino]benzoate, also known as ametryn, is a herbicide that is widely used in agriculture to control weeds. It belongs to the triazine family of herbicides and is known for its broad-spectrum activity against a wide range of weeds.

Mechanism of Action

Ametryn works by inhibiting photosynthesis in plants. It does this by binding to the D1 protein in the photosystem II complex, which is responsible for the light-dependent reactions of photosynthesis. This prevents the plant from producing energy, eventually leading to its death.
Biochemical and Physiological Effects:
Ametryn has been shown to have a number of biochemical and physiological effects on plants. It can inhibit the synthesis of chlorophyll, reduce photosynthetic efficiency, and interfere with the production of ATP. In addition, ethyl 4-[(5-methoxy-2,6-dinitro-3-pyridinyl)amino]benzoate has been shown to have toxic effects on certain aquatic organisms, such as fish and amphibians.

Advantages and Limitations for Lab Experiments

Ametryn is a widely used herbicide that has been extensively studied for its herbicidal properties. It has also been studied for its potential use in the treatment of certain types of cancer. However, there are limitations to its use in lab experiments. For example, the toxicity of ethyl 4-[(5-methoxy-2,6-dinitro-3-pyridinyl)amino]benzoate can make it difficult to work with in certain settings. In addition, its broad-spectrum activity can make it difficult to isolate the effects of ethyl 4-[(5-methoxy-2,6-dinitro-3-pyridinyl)amino]benzoate on a specific plant or organism.

Future Directions

There are a number of future directions for the use of ethyl 4-[(5-methoxy-2,6-dinitro-3-pyridinyl)amino]benzoate. One area of research is the development of more selective herbicides that target specific weeds without harming non-target plants. Another area of research is the use of ethyl 4-[(5-methoxy-2,6-dinitro-3-pyridinyl)amino]benzoate in combination with other herbicides to improve its effectiveness. Finally, there is ongoing research into the potential use of ethyl 4-[(5-methoxy-2,6-dinitro-3-pyridinyl)amino]benzoate in the treatment of cancer, particularly in combination with other chemotherapy drugs.

Scientific Research Applications

Ametryn has been extensively studied for its herbicidal properties. It has been used to control weeds in a variety of crops, including corn, soybeans, and sugarcane. Ametryn has also been studied for its potential use in the treatment of certain types of cancer, such as leukemia and lymphoma. Research has shown that ethyl 4-[(5-methoxy-2,6-dinitro-3-pyridinyl)amino]benzoate can inhibit the growth of cancer cells by interfering with their DNA synthesis.